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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the calibration of analytical balances, a

critical step for ensuring accurate and reliable measurements of mass per unit area of

geotextiles according to the ASTM D5261 standard. Adherence to this protocol will enhance

data integrity for quality control and research applications.

Introduction
The ASTM D5261 standard test method is a fundamental procedure for determining the mass

per unit area of geotextiles. This property is a key indicator for product quality and conformance

to specifications. The accuracy of this measurement is critically dependent on the performance

of the analytical balance used. Therefore, rigorous and regular calibration of the weighing

instrument is paramount.

This document outlines the standard operating procedure (SOP) for the calibration of analytical

balances used for ASTM D5261, including performance checks for accuracy, repeatability, and

linearity. It also provides acceptance criteria and a workflow to ensure that the balance is

performing within the required tolerances for precise and accurate measurements.
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Analytical Balance: A balance with a readability of at least 0.01 g is required as per ASTM

D5261.

Certified Reference Weights: A set of calibrated weights, traceable to national or international

standards (e.g., ASTM E617 Class 1 or 2, or OIML R111 Class E2 or F1). The weight set

should bracket the expected mass range of the geotextile specimens.

Forceps and Gloves: For handling the reference weights to prevent contamination from oils

and residues.

Balance Brush: For cleaning the weighing pan.

Environmental Monitoring Equipment: A calibrated thermometer and hygrometer to ensure

the laboratory environment meets the standard conditions for testing.

Experimental Protocol: Analytical Balance
Calibration
Pre-Calibration Checks

Environmental Conditions: Ensure the laboratory environment is stable and meets the

requirements of ASTM D1776: a temperature of 21 ± 2°C (70 ± 4°F) and a relative humidity

of 65 ± 5%.

Balance Setup:

Place the balance on a stable, vibration-free surface.

Confirm that the balance is level using the built-in spirit level. Adjust the leveling feet as

necessary.

Clean the weighing pan and the interior of the draft shield with a balance brush.

Warm-up: Allow the balance to warm up for the manufacturer-recommended time (typically at

least 30-60 minutes) to ensure electronic components have stabilized.
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The calibration of the analytical balance should be performed at regular intervals (e.g., monthly,

quarterly) and after any maintenance or relocation. The calibration procedure involves an

internal calibration (if available) followed by an external calibration using certified reference

weights to verify accuracy, repeatability, and linearity.

Most modern analytical balances have an internal calibration function.

Ensure the weighing pan is empty and the draft shield doors are closed.

Initiate the internal calibration sequence according to the balance manufacturer's

instructions.

The balance will automatically calibrate itself using its internal weights.

Record the completion of the internal calibration in the balance logbook.

External calibration involves a series of tests to verify the balance's performance across its

operating range.

A. Accuracy Test

The accuracy test verifies the closeness of the measured value to the true value of the

reference weight.

Select at least three certified reference weights that bracket the typical working range for

geotextile samples (e.g., a low, mid, and high range weight). Geotextile mass per unit area

can range from approximately 100 to 1000 g/m². For a typical specimen size of 100 cm x 100

cm (0.01 m²), the weight would be between 1 g and 10 g. For larger or denser samples, the

weight could be higher. Therefore, using weights such as 1 g, 10 g, and 50 g is a good

starting point.

Tare the balance.

Using forceps, place the first reference weight in the center of the weighing pan.

Allow the reading to stabilize and record the displayed mass.

Repeat this process for the other selected reference weights.
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Compare the recorded mass to the certified value of the weight. The deviation should be

within the acceptance criteria outlined in Table 1.

B. Repeatability Test

The repeatability test assesses the precision of the balance by making multiple measurements

of the same weight.

Select a single certified reference weight, typically in the mid-range of the balance's

operating capacity.

Tare the balance.

Place the reference weight on the pan, record the reading, and then remove the weight.

Repeat this process for a total of ten measurements.

Calculate the standard deviation of the ten measurements. The standard deviation should be

within the acceptance criteria specified in Table 1.

C. Linearity Test

The linearity test checks the balance's ability to provide accurate readings throughout its entire

weighing range.

Select a series of certified reference weights that cover the operating range of the balance

(e.g., 10%, 25%, 50%, 75%, and 100% of the balance capacity).

Tare the balance.

Place the first weight on the pan and record the reading.

Without removing the first weight, add the second weight and record the cumulative reading.

Continue this process until all weights have been added.

Calculate the deviation of the measured cumulative weight from the sum of the certified

values of the weights at each step. The deviation should not exceed the acceptance criteria

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11183713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


in Table 1.

Data Presentation and Acceptance Criteria
All quantitative data from the balance calibration should be recorded and summarized. The

following table provides a template for recording the results and the corresponding acceptance

criteria.

Performance

Test
Parameter

Procedure

Summary

Acceptance

Criteria
Result Pass/Fail

Accuracy Deviation

Weigh at

least 3

certified

weights (low,

mid, high

range).

≤ 0.1% of the

nominal

weight value

Repeatability
Standard

Deviation

Weigh a

single

certified

weight 10

times.

Standard

Deviation ≤ 2

x Readability

of the

balance

Linearity
Maximum

Deviation

Weigh a

series of

weights

covering the

operating

range.

≤ 0.1% of the

nominal

weight value

at each step

Table 1: Summary of Balance Calibration Performance Tests and Acceptance Criteria.

Visualizations
Experimental Workflow for Balance Calibration
The following diagram illustrates the logical flow of the analytical balance calibration procedure.
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Caption: Workflow for analytical balance calibration.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b11183713?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11183713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting
If the balance fails any of the performance checks, the following troubleshooting steps should

be taken:

Re-level the balance: Ensure the balance is perfectly level.

Clean the balance: Thoroughly clean the weighing pan and the inside of the draft shield.

Check the environment: Verify that the temperature and humidity are stable and within the

required ranges. Eliminate any sources of drafts or vibrations.

Re-run the internal calibration: Perform the internal calibration again.

Re-run the failed performance check: Repeat the specific test that failed.

Contact service provider: If the balance continues to fail calibration, it should be taken out of

service and a qualified service technician should be contacted for maintenance and repair. A

"Fail" or "Out of Service" tag should be placed on the balance to prevent its use.

To cite this document: BenchChem. [Application Notes and Protocols for Accurate ASTM
D5261 Measurements Through Equipment Calibration]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b11183713#calibration-of-equipment-for-
accurate-d5261-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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